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Compound of Interest

Compound Name: Icosanal

CAS No.: 12001-36-4

Cat. No.: B081909

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental molecular characteristics of

icosanal, a long-chain saturated fatty aldehyde. The information presented is essential for

professionals engaged in chemical synthesis, analytical chemistry, and the development of

novel therapeutics where this compound may serve as a key intermediate or reference

standard.

Quantitative Data Summary
The core molecular properties of icosanal are summarized in the table below. This data is

foundational for stoichiometric calculations, analytical method development, and chemical

structure elucidation.
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Property Value References

Molecular Formula C₂₀H₄₀O [1][2][3][4][5]

Molecular Weight 296.53 g/mol [1][2][6]

Monoisotopic Mass 296.307915895 Da [4][6]

CAS Registry Number 2400-66-0 [1][2][3][4]

Icosanal is also known by other names, including 1-Eicosanal and arachidic aldehyde.[2][3][4]

Structural and Chemical Identity
Icosanal is characterized by a twenty-carbon aliphatic chain with a terminal aldehyde

functional group.[5] This structure imparts specific chemical reactivity, primarily related to the

aldehyde group, which can readily participate in nucleophilic addition reactions.[7] Its long,

nonpolar carbon chain results in very low solubility in water, while it is soluble in nonpolar

organic solvents.[7]

Logical Relationship of Elemental Composition
The following diagram illustrates the elemental makeup of icosanal, detailing the constituent

atoms that contribute to its overall molecular formula and weight.
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Caption: Elemental composition of the icosanal molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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